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Compound Focus: 5-Bromo-N,N-Dimethyltryptamine

Get Quote

Pharmacology and Mechanisms of Action

5-Bromo-DMT interacts with several serotonin receptors, but its effects are distinct from classical

psychedelic tryptamines. The table below summarizes its key receptor interactions and observed effects:

Pharmacological Aspect

Key Findings

Primary Receptor Activity

Other Receptor Affinities

Behavioral Correlates

(Animal Models)

Therapeutic Potential

Other Mechanisms

Partial agonist of the serotonin 5-HT2A receptor (Ki = 138 nM) but with
low efficacy (Emax = 34-100%) [1].

Binds to 5-HT1A, 5-HT2B, 5-HT2C, 5-HT6, and 5-HT7 receptors [1] [2].
Acts as a full agonist at 5-HT1A [1].

Fails to induce the head-twitch response (a proxy for psychedelic effects)
in rodents, suggesting low hallucinogenic potential [1].

Produces antidepressant-like effects and sedative-like effects
(hypolocomotion) in animal studies [1] [2].

Acts as a very weak serotonin reuptake inhibitor (SERT IC50 = 8,055 nM)
[1]. Exhibits psychoplastogenic properties (promotes neural plasticity)

[1].
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This receptor profile suggests that 5-Bromo-DMT may produce therapeutic effects through a combination of
5-HT1A receptor activation and psychoplastogenic properties, rather than the strong 5-HT2A activation

associated with hallucinogens [1].
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Experimental and Research Use

In a research context, you should be aware of the following protocols and legal status.

e Dosage and Administration in Studies: When smoked, the reported active dose in humans ranges
from 20 to 50 mg, with effects lasting between 15 minutes and 1.5 hours. The compound is noted to
be minimally active or inactive when taken orally unless combined with a monoamine oxidase
inhibitor (MAOI) [1].

¢ Legal and Regulatory Status: 5-Bromo-DMT is explicitly listed as a controlled substance in
Singapore and is a Class A drug in the UK. It is considered a controlled substance in territories
covered by certain suppliers [1] [2]. Researchers in the United States must comply with DEA
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regulations for Schedule | controlled substances, which typically requires a rigorous registration
process [3].

Research Significance and Future Directions

5-Bromo-DMT represents an important research compound in the field of neuropharmacology and
psychoplastogen development. Its key significance lies in its apparent ability to decouple psychedelic-like
cellular effects from intense hallucinogenic experiences. This makes it a valuable tool for probing the
mechanisms underlying both the therapeutic and consciousness-altering effects of serotonergic compounds
[1]. Future research may focus on further elucidating its mechanism of action, particularly its
psychoplastogenic properties, and exploring its potential as a template for new classes of rapid-acting

antidepressants and anxiolytics [1].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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